Carvone Epoxide

• IUPAC Name: (1R,4R,6R)-1-methyl-4-prop-1-en-2-yl-7-oxabicyclo[4.1.0]heptan-2-one
• InChI: InChI=1S/C10H14O2/c1-6(2)7-4-8(11)10(3)9(5-7)12-10/h7,9H,1,4-5H2,2-3H3/t7-,9+,10-/m0/s1
• InChI Key: YGMNGQDLUQECTO-SFGNSQDASA-N
• Canonical SMILES: CC(=C)C1CC2C(O2)(C(=O)C1)C
• Isomeric SMILES: CC(=C)[C@@H]1C[C@@H]2[C@@](O2)(C(=O)C1)C
• Molecular Formula: C10H14O2
• DSSTOX Substance ID: DTXSID30884673
• Molecular Weight: 166.22 g/mol
• CAS No.: 36616-60-1

Description

Carvone Epoxide: is a versatile chemical compound belonging to the class of organoheterocyclic compounds It is characterized by a unique bicyclic structure that includes an oxirane ring fused to a cyclohexane ring

Scientific Research Applications

Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of novel materials with specific properties.

Biology: In biological research, the compound is studied for its potential interactions with biological macromolecules. It can serve as a probe to investigate enzyme mechanisms and protein-ligand interactions.

Medicine: In medicine, the compound is explored for its potential therapeutic applications. Its derivatives may exhibit pharmacological activities such as anti-inflammatory or antimicrobial properties.

Industry: In the industrial sector, the compound is used in the development of specialty chemicals and materials. Its unique properties make it suitable for applications in coatings, adhesives, and polymers.

Safety and Hazards

The compound is classified as a combustible liquid. The flash point is 96.00 °C. Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound.

Mechanism of Action

Target of Action

Carvone oxide, also known as (R,R,R)-Carvone Epoxide, is a monoterpene ketone that has been shown to have a wide range of biological activities .

Mode of Action

It is known that carvone oxide and its derivatives have shown interesting antioxidant, antimicrobial, anti-inflammatory, cytotoxic, antiproliferative, chemopreventive, antispasmodic, antiulcer, anticonvulsant, antinociceptive, antiparasitic, larvicidal, and insecticidal activities . These activities suggest that carvone oxide may interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Carvone oxide is synthesized by the methylerythritol phosphate pathway in plastids via geranyl-pyrophosphate through an intermediate like limonene or β-pinene in some microorganisms and plants . This suggests that carvone oxide may affect the biochemical pathways associated with these intermediates.

Pharmacokinetics

It is known that carvone oxide is a volatile compound, which suggests that it may have good bioavailability and can be rapidly absorbed and distributed in the body .

Result of Action

The molecular and cellular effects of carvone oxide’s action are likely to be diverse, given its wide range of biological activities. For example, its antioxidant activity suggests that it may help to neutralize harmful free radicals in the body, while its antimicrobial and anti-inflammatory activities suggest that it may help to fight infections and reduce inflammation .

Action Environment

The action of carvone oxide may be influenced by various environmental factors. For instance, the concentration of carvone oxide secreted by aromatic plants can vary depending on the species, the parts used, and the extraction methods . Furthermore, the emission of volatile compounds like carvone oxide is regulated by several biochemical and ecological factors such as their rate of synthesis, their physicochemical characteristics, temperature, stomatal conductance, and leaf structure .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Carvone Epoxide typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a suitable diene with an epoxide in the presence of a Lewis acid catalyst. The reaction conditions often require precise temperature control and an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods: Industrial production of this compound may involve continuous flow reactors to ensure consistent product quality and yield. The use of advanced catalytic systems and optimized reaction parameters can enhance the efficiency of the synthesis process. Additionally, purification steps such as distillation or chromatography are employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: This compound can undergo oxidation reactions to form various oxidized derivatives. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or other reduced forms. Sodium borohydride and lithium aluminum hydride are typical reducing agents used.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups. Halogenation and alkylation are common substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenation using bromine in the presence of a catalyst.

Major Products:

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of halogenated derivatives.

Comparison with Similar Compounds

7-Oxabicyclo[4.1.0]heptan-2-one: A similar compound with a different substitution pattern.

1-Methyl-4-(1-methylethenyl)-cyclohexane: A structurally related compound lacking the oxirane ring.

Uniqueness: The presence of the oxirane ring in Carvone Epoxide imparts unique reactivity and stability compared to its analogs. This structural feature allows for specific interactions with biological targets and enhances its utility in synthetic chemistry.

Synthesis routes and methods

Procedure details

Synthesis of epoxide 10 from S-(+)-carvone as illustrated in FIG. 3. A solution of 4 N NaOH (48 mL, 192.0 mmol, 0.3 equivalents) was slowly added to a solution of S-(+)-carvone (100.0 g, 665 mmol, 1.0 equivalent) in MeOH (1000 mL) at 0° C., followed by the dropwise addition of 35% hydrogen peroxide solution (70.0 mL, 792.6 mmol, 1.2 equivalents) over 3 hours. After the reaction was complete as established by TLC analysis, it was quenched by the slow addition of saturated Na2SO3 solution (200 mL) and extracted with CH2Cl2 (3×300 mL). The organic extracts were dried over Na2SO4 and concentrated to afford the carvone epoxide product which was used without further purification. A solution of this epoxide (101.8 g, 612.4 mmol, 1.0 equivalent) and PtO2 (0.72 g, 3.18 mmol, 0.095 equivalents) in EtOH (500 mL) was stirred under a hydrogen atmosphere (1 atm) at 25° C. for 12 hours. The reaction mixture was then filtered through a celite pad eluting with Et2O and concentrated. The crude product was purified by flash chromatography (silica gel, 5% EtOAc in hexane) to afford epoxide 10 (97.8 g, 87%, two steps) as a colorless oil. Rf=0.40 (silica gel, EtOAc-hexane, 1:10); FT-IR (neat) nmax 2959, 2873, 1708, 1466, 1438, 1369, 1111, 884, 814 cm-1.